Cas no 42974-18-5 (3,4-Dibromocoumarin)

• Product Name: 3,4-Dibromocoumarin
• CAS No: 42974-18-5
• MF: C₉H₆Br₂O₂
• MW: 305.950741291046
• MDL: MFCD09416947
• CID: 928605
• PubChem ID: 12217521
• Update Time: 2025-04-19

3,4-Dibromocoumarin Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromocoumarin
• 3,4-dibromo-3,4-dihydrochromen-2-one
• 2H-1-Benzopyran-2-one,3,4-dibromo-3,4-dihydro
• 3,4-Dibrom-chroman-2-on
• 3,4-dibromo-3,4-dihydrocoumarin
• 3,4-dibromochroman-2-one
• MFCD09416947
• DS-016413
• 42974-18-5
• SCHEMBL25424263
• AKOS003389584
• 2H-1-Benzopyran-2-one, 3,4-dibromo-3,4-dihydro-
• DTXSID30480932
• CS-0327355
• 3,4-DIBROMO-CHROMAN-2-ONE

• MDL： MFCD09416947
• Inchi： 1S/C9H6Br2O2/c10-7-5-3-1-2-4-6(5)13-9(12)8(7)11/h1-4,7-8H
• InChI Key： KJKAAETZDLJFKU-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC2C=CC=CC1=2)Br

Computed Properties

• Exact Mass: 303.87300
• Monoisotopic Mass: 303.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.80510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins